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Compound of Interest

Compound Name: 1-(2-Propynyl)cyclohexan-1-ol

Cat. No.: B101321

An In-depth Technical Guide on the Potential Hazards and Safety Precautions for 1-(2-
Propynyl)cyclohexan-1-ol

Chemical Identification and Overview

Chemical Name: 1-(2-Propynyl)cyclohexan-1-ol Synonyms: 1-(2-propyn-1-yl)cyclohexanol, 1-
(Prop-2-yn-1-yl)cyclohexan-1-ol[1][2] CAS Number: 19135-08-1[1][2] Molecular Formula:
CoH140[1][2] Molecular Weight: 138.21 g/mol [1][2]

This document provides a comprehensive technical overview of the potential hazards and
essential safety precautions for 1-(2-Propynyl)cyclohexan-1-ol, a compound utilized in
laboratory and chemical synthesis settings. Adherence to the safety protocols outlined herein is
critical for minimizing risks to personnel and the environment.

Hazard Identification and GHS Classification

1-(2-Propynyl)cyclohexan-1-ol is classified as an irritant. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications based
on available data.[1]

Table 1: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

Skin
) . H315: Causes .
Corrosion/irrit 2 o Warning
skin irritation

ation

Serious Eye H319: Causes

Damage/Eye 2A serious eye Warning
Irritation irritation

| Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation | 3 | H335: May
cause respiratory irritation | | Warning |

Source: PubChem CID 87938[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-(2-Propynyl)cyclohexan-1-ol is
presented below. These properties are essential for understanding its behavior and for
implementing appropriate storage and handling procedures.

Table 2: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Propynyl_cyclohexan-1-ol
https://www.benchchem.com/product/b101321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 138.21 g/mol PubChem[1]
Molecular Formula CoH140 PubChem[1]

Physical State

Solid (at STP)

Fisher Scientific[3]

Melting Point 46 -47°C/114.8-116.6 °F Fisher Scientific[3]
LogP (Octanol/Water Partition
o 1.7049 ChemScene[2]
Coefficient)
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
1 PubChem[1]

Count

| Rotatable Bond Count | 1 | ChemScene|[2] |

Detailed Safety Protocols and Methodologies

Strict adherence to established safety protocols is mandatory when handling 1-(2-
Propynyl)cyclohexan-1-ol. The following sections detail the necessary precautions and
emergency procedures.

Personal Protective Equipment (PPE)

A risk assessment should always precede handling. The following PPE is recommended to
minimize exposure.

o Eye Protection: Wear chemical safety goggles and a face shield that conform to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing, such
as a lab coat, to prevent skin exposure.[3]

» Respiratory Protection: If vapors or aerosols are generated, or if working outside of a fume
hood, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5] Ensure
proper maintenance and testing of respiratory devices.
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Safe Handling and Storage

e Handling:

[e]

Work under a chemical fume hood to minimize inhalation of vapors.[4]

o

Avoid contact with skin, eyes, and clothing.[3]

[¢]

Do not ingest or inhale the substance.[3]

[e]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

[e]

Use non-sparking tools and take precautionary measures against static discharge.[5]

o

Wash hands thoroughly after handling.[4]

o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
o Store locked up.

o Keep away from heat and sources of ignition.[5]

die

Start: Prepare to Han .
1-(2-Propynylcyclohexan-L-ol L. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

Caption: General workflow for safely handling 1-(2-Propynyl)cyclohexan-1-ol.

Emergency Procedures: First Aid

Immediate action is required in case of exposure. Always show the Safety Data Sheet (SDS) to
the attending physician.

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If
symptoms persist, call a physician.[5]
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» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water and soap for at least 15 minutes.[3]

» Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Immediately call an
ophthalmologist.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Call a physician immediately.[3]

po e O
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A \
Inhalation Skin Contact Eye Contact Ingestion
Action Action Action Action

 /  / \ 4 \ 4
Move to Fresh Air Remove Contaminated Clothing RIS (s @ il RINSCINCU LD W_qter
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IMMEDIATELY Call Ophthalmologist Call Physician Immediately

Click to download full resolution via product page

Caption: Decision logic for first-aid response to exposure incidents.

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate hazards.
o Evacuate Personnel: Clear the area of all non-essential personnel and move upwind.
o Ensure Ventilation: Ensure adequate ventilation in the affected area.

e Remove Ignition Sources: Eliminate all potential sources of ignition (sparks, flames, hot
surfaces).[6]
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Containment: Prevent the product from entering drains by using barriers or covering drains.

Absorption: For liquid spills, take up the material with a liquid-absorbent, inert material (e.g.,
Chemizorb®, sand, earth).

Collection and Disposal: Collect the absorbed material and place it in suitable, closed
containers for disposal.

Decontamination: Clean the affected area thoroughly.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).

Specific Hazards: The substance is combustible.[4][7] Containers may explode when heated.
[4][7] Thermal decomposition can release irritating gases and vapors.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][7]

Toxicological Information

The toxicological properties of 1-(2-Propynyl)cyclohexan-1-ol have not been fully

investigated.[3] However, based on its GHS classification, the following effects are anticipated:

Inhalation: May cause respiratory tract irritation.[1] High concentrations of vapors may lead
to symptoms like headache, dizziness, and drowsiness, similar to other alcohols.[6][8]

Skin Contact: Causes skin irritation.[1] Prolonged or repeated contact may lead to dryness or
dermatitis.[6]

Eye Contact: Causes serious eye irritation, which can result in redness, pain, and watering.

[1]8]

Ingestion: Accidental ingestion may be harmful.
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No specific data is available regarding mutagenic, carcinogenic, or reproductive effects for this
compound.[3]

Disposal Considerations

All waste materials must be disposed of in accordance with federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material. Do not allow the chemical to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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